Cas no 156953-85-4 (1,18-Diazoniatricyclo[29.3.1.114,18]hexatriaconta-1(35),14,16,18(36),31,33-hexaene)

• Product name: 1,18-Diazoniatricyclo[29.3.1.114,18]hexatriaconta-1(35),14,16,18(36),31,33-hexaene
• CAS No: 156953-85-4
• MF: C₃₄H₅₆N₂
• MW: 492.82184
• CID: 185946
• PubChem ID: 3012472

1,18-Diazoniatricyclo[29.3.1.114,18]hexatriaconta-1(35),14,16,18(36),31,33-hexaene Chemical and Physical Properties

Names and Identifiers

• 1,18-Diazoniatricyclo[29.3.1.114,18]hexatriaconta-1(35),14,16,18(36),31,33-hexaene
• 1,18-Diazatricyclo[29.3.1.114,18]hexatriacontane,1,18-diazoniatricyclo[29.3.1.114,18]hexatriaconta-1(35),14,16,18(36),31,33-hexaenederiv.
• Cyclostellettamine A
• MS 1620B2A1D
• DTXSID30388429
• CHEMBL1182239
• SCHEMBL13138923
• 156953-85-4

• Inchi： InChI=1S/C34H56N2/c1-3-7-11-15-19-27-35-29-22-26-34(32-35)24-18-14-10-6-2-4-8-12-16-20-28-36-30-21-25-33(31-36)23-17-13-9-5-1/h21-22,25-26,29-32H,1-20,23-24,27-28H2/q+2
• InChI Key： CVJGOXTUHXIHPC-UHFFFAOYSA-N
• SMILES： C1CCCCCC[N+]2=CC=CC(=C2)CCCCCCCCCCCC[N+]2C=CC=C(C=2)CCCCC1

Computed Properties

• Exact Mass: 492.44468
• Monoisotopic Mass: 492.444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų
• XLogP3: 12

Experimental Properties

• PSA: 7.76